1-(2,4-difluorophenyl)-5-methyl-1H-pyrazol-3-amine
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Description
1-(2,4-difluorophenyl)-5-methyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C10H9F2N3 and its molecular weight is 209.2. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
This compound is involved in the synthesis and characterization of pyrazole derivatives, which have shown promising antitumor, antifungal, and antibacterial properties. The research has detailed the synthesis process, characterization, and bioactivity studies of these derivatives, highlighting their potential in medicinal chemistry (Titi et al., 2020).
Material Science and Optical Applications
In materials science, derivatives of 1-(2,4-difluorophenyl)-5-methyl-1H-pyrazol-3-amine have been utilized as donor blocks in the synthesis of donor–acceptor dyes. These dyes exhibit potential for applications in nonlinear electro-optics due to their spectral characteristics, influenced by substituents in both donor and acceptor moieties (Shelkovnikov et al., 2019).
Catalysis and Chemical Reactions
The compound has played a role in catalytic processes, particularly in palladium-catalyzed asymmetric allylic amination reactions. These reactions are crucial for the synthesis of complex molecules with high enantioselectivity, demonstrating the compound's utility in advanced organic synthesis (Togni et al., 1996).
Fluorescent Chemosensors
Research has also explored the use of this compound in developing multi-responsive properties for fluorescent chemosensors. These sensors show excellent sensitivity and selectivity towards metal ions such as Al3+ and Zn2+, indicating their potential in environmental monitoring and analytical chemistry applications (Gao et al., 2018).
Synthetic Methodologies
Efficient synthetic methodologies involving this compound have led to the development of novel compounds. For instance, a study detailed the synthesis of new pyrazolo[3,4-b]pyridine products from condensation reactions, highlighting the versatility of this compound in creating functionalized heterocycles with potential pharmacological activities (Ghaedi et al., 2015).
Properties
IUPAC Name |
1-(2,4-difluorophenyl)-5-methylpyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2N3/c1-6-4-10(13)14-15(6)9-3-2-7(11)5-8(9)12/h2-5H,1H3,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCRPMJMEOADQIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=C(C=C(C=C2)F)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.